Cas no 65462-84-2 (3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile)

• Product Name: 3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile
• CAS No: 65462-84-2
• MF: C₉H₁₄N₂S₂
• MW: 214.350859165192
• CID: 2793959
• PubChem ID: 71370566
• Update Time: 2025-04-21

3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 65462-84-2
• DTXSID80793544
• SCHEMBL11908474
• 3,3'-(Propane-1,3-diyldisulfanediyl)dipropanenitrile
• 3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile

• Inchi： 1S/C9H14N2S2/c10-4-1-6-12-8-3-9-13-7-2-5-11/h1-3,6-9H2
• InChI Key： ZMTPKMSAAHLZSA-UHFFFAOYSA-N
• SMILES： S(CCC#N)CCCSCCC#N

Computed Properties

• Exact Mass: 214.05984080Da
• Monoisotopic Mass: 214.05984080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.2Ų